Cas no 288251-51-4 (1-tert-butyl-5-methyl-1H-pyrazole-4-carboxylic acid)

1-tert-Butyl-5-methyl-1H-pyrazole-4-carboxylic acid is a pyrazole derivative with a carboxylic acid functional group, making it a versatile intermediate in organic synthesis and pharmaceutical applications. Its tert-butyl substituent enhances steric hindrance, potentially improving selectivity in reactions, while the methyl group contributes to stability. The carboxylic acid moiety allows for further functionalization, such as amide or ester formation, enabling its use in the development of bioactive compounds. This compound is particularly valuable in medicinal chemistry for constructing heterocyclic frameworks. High purity and well-defined structure ensure reproducibility in research and industrial processes. Suitable for use under controlled conditions, it is handled with standard laboratory precautions.

1-tert-butyl-5-methyl-1H-pyrazole-4-carboxylic acid structure

288251-51-4 structure

Product Name:1-tert-butyl-5-methyl-1H-pyrazole-4-carboxylic acid

CAS No:288251-51-4

MF:C₉H₁₄N₂O₂

MW:182.219662189484

MDL:MFCD11810587

CID:1004662

PubChem ID:22227903

Update Time:2025-06-07

1-tert-butyl-5-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1-(tert-Butyl)-5-methyl-1H-pyrazole-4-carboxylic acid
- 1-tert-butyl-5-methyl-1H-pyrazole-4-carboxylic acid
- AC1Q2ETY
- ANW-74280
- CTK0I5014
- SureCN574333
- tertbutylmethylpyrazolecarboxylicacid
- Z281776234
- AKOS005072148
- AB01002779-01
- CS-0216378
- SCHEMBL574333
- DTXSID20623619
- J-503665
- A848280
- 1-tert-butyl-5-methylpyrazole-4-carboxylic acid
- MFCD11810587
- STL589072
- AB91333
- 1-tert-butyl-5-methyl-1 H-pyrazole-4-carboxylic acid
- OTFVOPYELVXHGT-UHFFFAOYSA-N
- DA-29020
- EN300-41405
- 288251-51-4
- BE-0777
- 1H-Pyrazole-4-carboxylic acid, 1-(1,1-dimethylethyl)-5-methyl-
- G27529
- 1-(tert-Butyl)-5-methyl-1H-pyrazole-4-carboxylicacid
- MDL： MFCD11810587
- Inchi： 1S/C9H14N2O2/c1-6-7(8(12)13)5-10-11(6)9(2,3)4/h5H,1-4H3,(H,12,13)
- InChI Key： OTFVOPYELVXHGT-UHFFFAOYSA-N
- SMILES： OC(C1C=NN(C=1C)C(C)(C)C)=O

Computed Properties

Exact Mass: 182.10562
Monoisotopic Mass: 182.105527694g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 210
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 55.1Å²

Experimental Properties

PSA: 55.12

1-tert-butyl-5-methyl-1H-pyrazole-4-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
HazardClass：IRRITANT
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1-tert-butyl-5-methyl-1H-pyrazole-4-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B427958-10mg	1-(tert-butyl)-5-methyl-1h-pyrazole-4-carboxylic acid	288251-51-4		10mg	$ 50.00	2022-06-07
TRC	B427958-50mg	1-(tert-butyl)-5-methyl-1h-pyrazole-4-carboxylic acid	288251-51-4		50mg	$ 135.00	2022-06-07
TRC	B427958-100mg	1-(tert-butyl)-5-methyl-1h-pyrazole-4-carboxylic acid	288251-51-4		100mg	$ 210.00	2022-06-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	054845-5g	1-(tert-Butyl)-5-methyl-1H-pyrazole-4-carboxylic acid	288251-51-4	>95%	5g	16678CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	054845-500mg	1-(tert-Butyl)-5-methyl-1H-pyrazole-4-carboxylic acid	288251-51-4	>95%	500mg	3607CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	054845-1g	1-(tert-Butyl)-5-methyl-1H-pyrazole-4-carboxylic acid	288251-51-4	>95%	1g	5559CNY	2021-05-07
Chemenu	CM122623-1g	1-(tert-butyl)-5-methyl-1H-pyrazole-4-carboxylic acid	288251-51-4	95%	1g	$320	2021-08-05
Apollo Scientific	OR33553-1g	1-tert-Butyl-5-methyl-1H-pyrazole-4-carboxylic acid	288251-51-4	95%	1g	£370.00	2025-02-20
Apollo Scientific	OR33553-5g	1-tert-Butyl-5-methyl-1H-pyrazole-4-carboxylic acid	288251-51-4	95%	5g	£1109.00	2025-02-20
Chemenu	CM122623-1g	1-(tert-butyl)-5-methyl-1H-pyrazole-4-carboxylic acid	288251-51-4	95%	1g	$***	2023-03-29

1-tert-butyl-5-methyl-1H-pyrazole-4-carboxylic acid Suppliers

Amadis Chemical Company Limited

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(CAS:288251-51-4)1-tert-butyl-5-methyl-1H-pyrazole-4-carboxylic acid

Order Number:A848280

Stock Status:in Stock

Quantity:5g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 07:19

Price ($):922.0

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288251-51-4 (1-tert-butyl-5-methyl-1H-pyrazole-4-carboxylic acid) Related Products

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Amadis Chemical Company Limited

(CAS:288251-51-4)1-tert-butyl-5-methyl-1H-pyrazole-4-carboxylic acid

Purity:99%

Quantity:5g

Price ($):922.0